1-Methyl-N-[(1-morpholin-4-ylcyclobutyl)methyl]pyrazole-4-sulfonamide

• IUPAC Name: 1-methyl-N-[(1-morpholin-4-ylcyclobutyl)methyl]pyrazole-4-sulfonamide
• InChI: InChI=1S/C13H22N4O3S/c1-16-10-12(9-14-16)21(18,19)15-11-13(3-2-4-13)17-5-7-20-8-6-17/h9-10,15H,2-8,11H2,1H3
• InChI Key: LDKCWVAROPWUNH-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)S(=O)(=O)NCC2(CCC2)N3CCOCC3
• Molecular Formula: C13H22N4O3S
• Molecular Weight: 314.41 g/mol

Description

1-Methyl-N-[(1-morpholin-4-ylcyclobutyl)methyl]pyrazole-4-sulfonamide, also known as Morpheein Modulator 1 (MM1), is a small molecule that has gained attention in the field of structural biology due to its ability to modulate protein quaternary structure. MM1 has been shown to promote the formation of inactive "morpheein" assemblies of proteins, which can be useful in drug discovery and other applications.

Mechanism of Action

MM1 works by binding to a specific site on proteins and promoting the formation of inactive morpheein assemblies. This can lead to the inhibition of protein activity and the modulation of protein function.
Biochemical and physiological effects:
MM1 has been shown to have several biochemical and physiological effects, including the modulation of protein quaternary structure and the inhibition of protein activity. MM1 has also been shown to have potential therapeutic applications, particularly in the treatment of cancer and other diseases.

Advantages and Limitations for Lab Experiments

One advantage of using MM1 in lab experiments is its ability to modulate protein quaternary structure, which can be useful in drug discovery and other applications. However, one limitation is that MM1 can be difficult to synthesize and purify, which can make it challenging to work with in the lab.

Future Directions

There are several future directions for research involving MM1, including the identification of new protein targets for drug discovery, the development of more efficient synthesis methods, and the exploration of its potential therapeutic applications. Additionally, further research is needed to fully understand the mechanism of action of MM1 and its effects on protein structure and function.

Synthesis Methods

MM1 can be synthesized using a multistep process involving several reactions, including the condensation of 1-methylpyrazole-4-carboxaldehyde with morpholine, followed by the addition of a cyclobutylmethyl group and a sulfonamide group. The final product is obtained through purification and characterization steps.

Scientific Research Applications

MM1 has been used in several scientific research applications, including drug discovery and the study of protein structure and function. MM1 has been shown to modulate the quaternary structure of several proteins, including the pyruvate kinase enzyme and the bacterial chorismate mutase enzyme. This modulation can be useful in drug discovery, as it can lead to the identification of potential drug targets and the development of new drugs.